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Compound of Interest

Compound Name: AC-D-BPA-OH

CAS No.: 104504-42-9

Cat. No.: B556361

Get Quote

A Note on Nomenclature: The compound designated "AC-D-BPA-OH" is interpreted as N-

Acetyl-D-tyrosine. This interpretation is based on the component parts of the requested name:

"AC" for acetyl, "D" for the D-enantiomer, and the structural similarity of the 4-hydroxyphenyl

group in tyrosine to substructures of Bisphenol A (BPA), along with the presence of a hydroxyl

group ("OH").

This guide provides a comprehensive technical overview of N-Acetyl-D-tyrosine, a derivative of

the amino acid D-tyrosine. It is intended for researchers, scientists, and professionals in drug

development who are interested in the chemical properties, synthesis, and potential

applications of this compound.

Core Chemical Identity
CAS Number: 19764-32-0[1]

IUPAC Name: (2R)-2-acetamido-3-(4-hydroxyphenyl)propanoic acid

Structural Representation
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Caption: 2D structure of N-Acetyl-D-tyrosine.

Physicochemical Properties

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis and Manufacturing
The synthesis of N-Acetyl-D-tyrosine typically involves the acetylation of D-tyrosine. A common

laboratory-scale and industrial process is the reaction of D-tyrosine with acetic anhydride.

Synthetic Workflow
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Caption: General workflow for the synthesis of N-Acetyl-D-tyrosine.
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Detailed Experimental Protocol
Materials:

D-Tyrosine

Acetic Anhydride

Glacial Acetic Acid (optional, as solvent)

Deionized Water

Ethanol (for recrystallization, optional)

Reaction flask with magnetic stirrer and reflux condenser

Ice bath

Büchner funnel and filter paper

Vacuum oven

Procedure:

Reaction Setup: In a round-bottom flask, suspend D-tyrosine in a minimal amount of glacial

acetic acid or water.

Acetylation: While stirring, slowly add a molar excess (typically 1.5 to 2 equivalents) of acetic

anhydride to the suspension. The reaction is exothermic and may require cooling to maintain

a controlled temperature.

Reaction Monitoring: The reaction progress can be monitored by Thin Layer

Chromatography (TLC) until the starting material (D-tyrosine) is no longer detectable.

Crystallization: Upon completion, the reaction mixture is cooled in an ice bath to induce

crystallization of the N-Acetyl-D-tyrosine product.

Isolation: The crystalline product is collected by vacuum filtration using a Büchner funnel.
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Purification: The crude product is washed with cold deionized water to remove unreacted

acetic anhydride and acetic acid. For higher purity, recrystallization from a suitable solvent

system (e.g., water-ethanol mixture) can be performed.

Drying: The purified N-Acetyl-D-tyrosine is dried in a vacuum oven at a moderate

temperature (e.g., 60-70 °C) to a constant weight.

Causality Behind Experimental Choices:

Acetic Anhydride as Acetylating Agent: Acetic anhydride is a strong and efficient acetylating

agent that reacts readily with the amino group of tyrosine.

Controlled Temperature: The acetylation reaction is exothermic. Maintaining a controlled

temperature prevents side reactions and ensures the stability of the product.

Washing with Cold Water: This step is crucial for removing water-soluble impurities like

acetic acid and unreacted acetic anhydride without significantly dissolving the desired

product.

Applications in Research and Drug Development
N-Acetyl-D-tyrosine serves as a valuable building block in the synthesis of more complex

molecules and has been explored for its own biological activities.

Chiral Intermediate: Due to its specific stereochemistry, it is used in the asymmetric

synthesis of peptides and other chiral molecules. The N-acetyl group provides protection to

the amino functionality, allowing for selective reactions at other parts of the molecule.

Prodrug Development: The acetylation of D-tyrosine can modify its pharmacokinetic

properties, such as solubility and stability, making it a candidate for prodrug strategies.

Metabolic Studies: As a D-amino acid derivative, it is utilized in studies investigating the

metabolism and biological roles of D-amino acids in various organisms.

Excipient in Formulations: N-acetyl-D-alanine, a related compound, is used as an excipient

in some pharmaceutical formulations, suggesting a potential similar use for N-acetyl-D-

tyrosine.[2]
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Biological Significance and Potential Mechanisms
of Action
While L-amino acids are the primary building blocks of proteins, D-amino acids and their

derivatives are increasingly recognized for their roles in biological systems.

D-Amino Acid Metabolism
The presence of D-amino acid oxidase in various tissues suggests that mammals have the

capacity to metabolize D-amino acids. N-acetylation can influence the rate and pathway of this

metabolism.

Neurological Research
Given that L-tyrosine is a precursor to neurotransmitters like dopamine and norepinephrine, N-

Acetyl-D-tyrosine is of interest in neurological research to understand how D-enantiomers

might interact with or modulate these pathways.

Signaling Pathway Interactions
The potential for N-Acetyl-D-tyrosine to interact with cellular signaling pathways is an area of

active investigation. The structural similarity to L-tyrosine suggests possible competitive

inhibition or allosteric modulation of tyrosine-dependent enzymes.
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Caption: Hypothetical interaction of N-Acetyl-D-tyrosine with a tyrosine-dependent signaling

pathway.

Quality Control and Analytical Methods
Ensuring the purity and identity of N-Acetyl-D-tyrosine is critical for its application in research

and development.
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Safety and Handling
As a laboratory chemical, standard safety precautions should be observed when handling N-

Acetyl-D-tyrosine.

Personal Protective Equipment (PPE): Wear appropriate gloves, safety glasses, and a lab

coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated

area.

Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion
N-Acetyl-D-tyrosine is a valuable chemical entity with established and potential applications in

chemical synthesis and the life sciences. Its unique stereochemistry and the presence of the N-

acetyl group confer properties that make it a useful tool for researchers and drug developers. A
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thorough understanding of its synthesis, properties, and analytical characterization is essential

for its effective utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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